Cas no 2172476-84-3 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid
• CAS No: 2172476-84-3
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6440739
• PubChem ID: 165823553
• Update Time: 2025-06-23

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-3-hydroxybutanoic acid
• 2172476-84-3
• EN300-1522743

• Inchi： 1S/C23H24N2O6/c26-14(11-20(27)28)12-24-21(29)23(9-10-23)25-22(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19,26H,9-13H2,(H,24,29)(H,25,30)(H,27,28)
• InChI Key： HEUOFVNCZUHAPK-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid (CAS No. 2172476-84-3): An Overview

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid (CAS No. 2172476-84-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorene and cyclopropane, featuring a unique combination of functional groups that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid is characterized by a fluorene moiety, which is a tricyclic aromatic hydrocarbon, and a cyclopropane ring, which adds rigidity and conformational stability to the molecule. The presence of the methoxycarbonyl group and the amino functionality further enhances its reactivity and potential for forming stable complexes with biological targets.

Recent studies have highlighted the potential of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid in the development of novel drugs for treating various diseases. One of the key areas of research has been its application in cancer therapy. The unique structure of this compound allows it to selectively bind to specific proteins involved in cell proliferation and apoptosis, making it a promising candidate for targeted cancer treatments.

In addition to its potential in oncology, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid has also shown promise in the treatment of neurodegenerative disorders. Research has indicated that this compound can modulate certain signaling pathways that are dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these pathways could lead to new therapeutic strategies for managing these debilitating conditions.

The synthesis of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid involves several intricate steps, including the formation of the fluorene core, the introduction of the methoxycarbonyl group, and the subsequent functionalization with the cyclopropane ring and amino functionalities. Advanced synthetic techniques, such as transition metal-catalyzed reactions and multistep organic synthesis, are typically employed to achieve high yields and purity levels.

The pharmacokinetic properties of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid have been extensively studied to understand its behavior in biological systems. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility and stability in physiological conditions make it suitable for both oral and parenteral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxybutanoic acid (CAS No. 2172476-84-3) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifaceted biological activities make it a promising candidate for developing new treatments for cancer, neurodegenerative disorders, and other diseases. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a key player in future pharmaceutical innovations.